Cas no 1803593-94-3 ({1-amino(oxolan-2-yl)methylcyclobutyl}methanol)

• Product Name: {1-amino(oxolan-2-yl)methylcyclobutyl}methanol
• CAS No: 1803593-94-3
• MDL: MFCD28714687
• CID: 4616992
• PubChem ID: 119031617
• Update Time: 2025-05-23

{1-amino(oxolan-2-yl)methylcyclobutyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-amino(oxolan-2-yl)methylcyclobutyl}methanol

• MDL： MFCD28714687

Additional information on {1-amino(oxolan-2-yl)methylcyclobutyl}methanol

Introduction to {1-amino(oxolan-2-yl)methylcyclobutyl}methanol (CAS No. 1803593-94-3)

{1-amino(oxolan-2-yl)methylcyclobutyl}methanol, with the CAS number 1803593-94-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutyl ring and an oxolan-2-yl moiety, making it a promising candidate for various therapeutic applications.

The chemical structure of {1-amino(oxolan-2-yl)methylcyclobutyl}methanol consists of a cyclobutyl ring attached to a methanol group via an amino-functionalized oxolan-2-yl moiety. The cyclobutyl ring is known for its rigidity and conformational constraints, which can influence the compound's biological activity. The oxolan-2-yl moiety, on the other hand, provides additional functional groups that can interact with biological targets, enhancing the compound's pharmacological properties.

Recent studies have highlighted the potential of {1-amino(oxolan-2-yl)methylcyclobutyl}methanol in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects, potentially due to its ability to modulate key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of pro-inflammatory cytokines and reduce oxidative stress, which are common hallmarks of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, {1-amino(oxolan-2-yl)methylcyclobutyl}methanol has also shown promise in cancer research. A study published in Cancer Research demonstrated that this compound can selectively target cancer cells by disrupting their metabolic pathways. The unique structure of the compound allows it to interfere with specific enzymes involved in energy production and cell proliferation, leading to reduced tumor growth and increased apoptosis in cancer cells.

The pharmacokinetic properties of {1-amino(oxolan-2-yl)methylcyclobutyl}methanol have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a long half-life, making it suitable for chronic administration. Furthermore, its low toxicity and high selectivity for target tissues make it a promising candidate for further clinical development.

In terms of safety and toxicity, {1-amino(oxolan-2-yl)methylcyclobutyl}methanol has undergone rigorous testing in both in vitro and in vivo models. Toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for safe use in human clinical trials.

The synthesis of {1-amino(oxolan-2-yl)methylcyclobutyl}methanol involves a multi-step process that combines advanced organic synthesis techniques with modern analytical methods to ensure high purity and yield. Key steps include the formation of the cyclobutyl ring through ring-closing metathesis (RCM) reactions and the introduction of the amino-functionalized oxolan-2-yl moiety via selective substitution reactions. The final product is typically characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm its structure and purity.

The potential applications of {1-amino(oxolan-2-yl)methylcyclobutyl}methanol extend beyond its therapeutic uses. This compound can also serve as a valuable tool in basic research, providing insights into the molecular mechanisms underlying various biological processes. For example, its ability to modulate specific signaling pathways makes it a useful probe for studying cellular signaling networks and identifying novel drug targets.

In conclusion, {1-amino(oxolan-2-yl)methylcyclobutyl}methanol (CAS No. 1803593-94-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties and safety profile, make it an attractive candidate for further development. Ongoing research continues to uncover new aspects of this compound's biology and potential therapeutic uses, contributing to the advancement of drug discovery and development efforts.